4-{5-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine

• IUPAC Name: (3-chloro-4-methylphenyl)-[4-(3-morpholin-4-yl-4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H25ClN4O4/c1-16-2-3-17(14-19(16)23)22(28)26-8-6-24(7-9-26)18-4-5-20(27(29)30)21(15-18)25-10-12-31-13-11-25/h2-5,14-15H,6-13H2,1H3
• InChI Key: WYQTUITUOROUJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])N4CCOCC4)Cl
• Molecular Formula: C22H25ClN4O4
• Molecular Weight: 444.9 g/mol

Description

4-{5-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine is a chemical compound used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-{5-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine is not fully understood. However, it is believed to work by inhibiting the synthesis of bacterial and fungal cell walls, as well as inhibiting the growth of cancer cells.
Biochemical and Physiological Effects
Studies have shown that 4-{5-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has low toxicity and does not have any significant effects on biochemical and physiological processes. However, further studies are needed to fully understand its potential effects on the human body.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{5-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine in lab experiments is its potential therapeutic applications in various fields of research. However, its limitations include the need for further studies to fully understand its mechanism of action and potential effects on the human body.

Future Directions

There are several future directions for the study of 4-{5-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine. These include:
1. Further studies to fully understand its mechanism of action and potential effects on the human body.
2. Exploration of its potential therapeutic applications in cancer treatment.
3. Investigation of its potential use in combination with other drugs for enhanced therapeutic effects.
4. Development of new synthesis methods for improved yield and purity of the compound.
5. In-depth studies on the compound's pharmacokinetics and pharmacodynamics.
Conclusion
In conclusion, 4-{5-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine is a chemical compound with potential therapeutic applications in various fields of research. Although its mechanism of action and potential effects on the human body are not fully understood, further studies are needed to explore its full potential. Its low toxicity and antimicrobial and antifungal properties make it a promising compound for further research.

Scientific Research Applications

4-{5-[4-(3-chloro-4-methylbenzoyl)-1-piperazinyl]-2-nitrophenyl}morpholine has been studied for its potential therapeutic applications in various fields of research. It has been shown to have antimicrobial activity against gram-positive and gram-negative bacteria, as well as antifungal activity. It has also been studied for its potential use in cancer treatment as it has been shown to inhibit the growth of cancer cells.